Cas no 42854-62-6 (L-Alanine Benzyl Ester p-Toluenesulfonate Salt)

L-Alanine Benzyl Ester p-Toluenesulfonate Salt is a protected derivative of L-alanine, where the carboxyl group is esterified with benzyl alcohol and stabilized as a p-toluenesulfonate salt. This compound is widely used in peptide synthesis, particularly in solid-phase and solution-phase methodologies, due to its ability to protect the amino acid’s carboxyl functionality while leaving the amine group available for further coupling reactions. The p-toluenesulfonate counterion enhances solubility in organic solvents, facilitating purification and handling. Its crystalline form ensures high purity and stability, making it a reliable reagent for precise synthetic applications in pharmaceutical and biochemical research.

L-Alanine Benzyl Ester p-Toluenesulfonate Salt structure

42854-62-6 structure

Product Name:L-Alanine Benzyl Ester p-Toluenesulfonate Salt

CAS No:42854-62-6

MF:C₁₇H₂₁NO₅S

MW:351.417343854904

MDL:MFCD00066143

CID:55612

PubChem ID:24845826

Update Time:2025-06-08

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

- beta-Alanine benzyl ester p-toluenesulfonate
- L-Alanine benzyl ester Toluene Sulfonic acid
- H-Ala-OBzl.Tos
- L-Alanine benzyl ester p-toluenesulfonate salt
- L-Alanine Benzyl Ester p-Toluenesulfonate
- L-Alanine Benzyl Ester 4-Toluenesulfonate
- Ala-OBzl TosOH
- Ala-OBzl.TosOH
- H-Ala-OBzl · p-tosylate
- H-Ala-OBzl.TosOH
- H-Ala-OBzl•TosOH
- L-Alanine benzyl ester tosylate
- L-Ala-Obel.TsOH
- : L-Alanine benzyl ester 4-toluenesulfonate
- H-ALA-OBZL TOS
- H-Ala-OBzl·TOS
- H-Ala-OBzl·Tos-OH
- H-L-Ala-OBn*TsOH
- L-Alanine Benzy
- L-Alanine benzyl est
- L-alanine benzyl ester hydrogen tosylate
- L-alanine benzyl ester p-toluene-sulfonate
- L-phe-OBzl·TosOH
- S-alanine benzyl ester p-toluenesulfonate
- Benzyl (2S)-2-aminopropanoate 4-toluenesulfonate
- (S)-Benzyl 2-aminopropanoate 4-methylbenzenesulfonate
- H-D-ALA-OBZL P-TOSYLATE
- C17H21NO5S
- Ala-OBzl?TosOH
- H-Ala-OBzl TsOH
- H-Ala-OBzl.Tos-OH
- H-D-Ala-OBlz. Tos
- NWOPHJSSB
- H-Ala-OBzl yenTos-OH
- NWOPHJSSBMABBD-QRPNPIFTSA-N
- alanine
- H-Ala-OBzl·TosOH,98%
- SCHEMBL716770
- alanine benzyl ester p-toluenesulfonate
- FD21013
- AKOS015895455
- NS00088717
- 2-Amino-propionic acid benzyl ester; compound with toluene-4-sulfonic acid;L-Alanine Benzyl Ester p-Toluenesulfonate
- AKOS015840383
- AC-14337
- benzyl (2S)-2-aminopropanoate;4-methylbenzenesulfonic acid
- L-Alanine, phenylmethyl ester, 4-methylbenzenesulfonate
- 2-Amino-propionic acid benzyl ester; compound with toluene-4-sulfonic acid
- CS-W011863
- Q-101558
- AM81489
- L-Alninebenzylester-p-toluene sulfonate salt
- MFCD00066143
- AS-48935
- L-Alaninebenzylestertoluenesulfonicacid
- 42854-62-6
- L-alanine benzylester p-toluene sulfonate
- 4-methylbenzenesulfonate;[(2S)-1-oxo-1-phenylmethoxypropan-2-yl]azanium
- L-Alaninebenzylesterp-toluenesulfonatesalt
- NS00089659
- W-60399
- A847867
- H-ALA-OBZL P-TOSYLATE
- L-Alanine benzyl ester p-toluenesulfonate salt, >=95.0% (T)
- J-300010
- Benzyl alaninate 4-methylbenzenesulfonate (1:1)
- A2005
- BENZYL L-ALANINATE 4-METHYLBENZENESULFONATE
- DB-264490
- L-Alanine Benzyl Ester p-Toluenesulfonate Salt
- MDL： MFCD00066143
- Inchi： 1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1
- InChI Key： NWOPHJSSBMABBD-QRPNPIFTSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C([C@H](C)N)=O)CC1C=CC=CC=1
- BRN： 3586474

Computed Properties

Exact Mass: 351.11400
Monoisotopic Mass: 351.11404394 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 371
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 351
XLogP3: Not determined
Molecular Weight: 351.4
Topological Polar Surface Area: 115

Experimental Properties

Color/Form: solid
Density: 1.2600
Melting Point: 114.0 to 118.0 deg-C
Boiling Point: 256.5℃ at 760 mmHg
Flash Point: No data available
Refractive Index: -5.0 ° (C=3, MeOH)
PSA: 115.07000
LogP: 4.09980
Specific Rotation: -5 º (c=3% in methanol)
Optical Activity: [α]20/D −5.0±0.5°, c = 3% in methanol
Solubility: Not determined
Vapor Pressure: No data available

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
Safety Term：S22;S24/25
Storage Condition：Storage temperature 2-8 ° C

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A109014-100g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6	98%	100g	¥294.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A109014-1g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6	98%	1g	¥29.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A109014-25g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6	98%	25g	¥108.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A109014-5g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6	98%	5g	¥30.90	2023-09-04
TRC	A481515-2g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		2g	$ 64.00	2023-09-09
TRC	A481515-5g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		5g	$ 115.00	2023-09-09
TRC	A481515-10g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		10g	$ 138.00	2023-09-09
TRC	A481515-25g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		25g	$ 150.00	2023-04-19
TRC	A481515-50g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		50g	$ 247.00	2023-04-19
TRC	A481515-100g	L-Alanine Benzyl Ester p-Toluenesulfonate Salt	42854-62-6		100g	$ 442.00	2023-04-19

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Production Method

L-Alanine Benzyl Ester p-Toluenesulfonate Salt Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:42854-62-6)L-丙氨酸苄酯对甲苯磺酸盐

Order Number:LE26563505

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

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